Cas no 921916-46-3 (2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 921916-46-3
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6411065
• PubChem ID: 16826967
• Update Time: 2025-10-29

2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 2,4-dimethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• 921916-46-3
• VU0490719-1
• F2278-0247
• AKOS024635852
• 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• Inchi： 1S/C17H18N2O5S/c1-23-13-5-7-16(15(10-13)24-2)25(21,22)19-12-4-6-14-11(9-12)3-8-17(20)18-14/h4-7,9-10,19H,3,8H2,1-2H3,(H,18,20)
• InChI Key： CYSCIDDGZZTTLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NC1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 362.09364285g/mol
• Monoisotopic Mass: 362.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Additional information on 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Introduction to 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 921916-46-3)

2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 921916-46-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex aromatic and heterocyclic structures, which are often explored for their potential biological activities. The presence of multiple functional groups, including methoxy and sulfonamide moieties, along with a tetrahydroquinoline core, makes this molecule a subject of considerable interest for further investigation.

The structural framework of 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The tetrahydroquinoline ring is a well-known scaffold in medicinal chemistry, frequently employed in the development of drugs due to its ability to modulate various enzymatic and receptor systems. Specifically, the 2-oxo-tetrahydroquinoline moiety introduces a polarized site that can engage in hydrogen bonding or other non-covalent interactions with biological macromolecules. This feature is particularly valuable in the design of small-molecule inhibitors or activators.

The sulfonamide group at the benzene ring further enhances the pharmacological potential of this compound. Sulfonamides are renowned for their versatility in drug design, serving as key pharmacophores in numerous therapeutic agents. They exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide moiety into the tetrahydroquinoline scaffold suggests that 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide may possess similar or even novel biological effects that warrant thorough exploration.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The compound CAS No. 921916-46-3 aligns well with this trend by combining structural elements that have demonstrated promise in previous studies. For instance, tetrahydroquinoline derivatives have been investigated for their potential applications in treating neurological disorders such as epilepsy and Parkinson's disease. Additionally, sulfonamides have been widely studied for their role in modulating immune responses and inflammation.

The methoxy groups present in the molecule contribute to its lipophilicity and may influence its absorption and distribution within biological systems. These substituents can also enhance metabolic stability by protecting reactive sites from enzymatic degradation. The strategic placement of methoxy groups at the 2nd and 4th positions relative to the aromatic ring optimizes steric hindrance and electronic distribution, which are critical factors in determining binding affinity to biological targets.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are increasingly being explored for their synergistic effects. The combination of a tetrahydroquinoline core with a sulfonamide group in 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide positions it as a promising candidate for further development. Such hybrid structures often exhibit enhanced binding interactions with target proteins or enzymes compared to single-pharmacophore compounds.

The synthesis of CAS No. 921916-46-3 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to construct the tetrahydroquinoline scaffold and introduce the sulfonamide functionality at the desired positions. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly utilized in these processes.

Evaluation of the pharmacological properties of 2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has already begun in several academic and industrial laboratories. Preliminary studies suggest that this compound exhibits notable activity against certain enzymatic targets relevant to cancer progression and inflammation. These findings are particularly encouraging given the growing demand for novel therapeutic strategies targeting these pathways.

The potential applications of CAS No. 921916-46-3 extend beyond oncology and immunology. Its unique structural features make it a versatile scaffold for designing molecules with activity against other diseases as well. For example, modifications to the sulfonamide group could be explored to enhance its binding affinity or selectivity for different biological targets without compromising overall efficacy.

Regulatory considerations play a crucial role in advancing any new pharmaceutical compound from discovery to market approval. Ensuring compliance with safety standards and demonstrating therapeutic benefit through rigorous preclinical testing are essential steps before human trials can commence. The ongoing research into CAS No. 921916-46-3 aims to address these requirements by providing comprehensive data on its pharmacokinetics、pharmacodynamics、toxicology，and potential clinical benefits.

The future direction of research on 2,4-dimethoxy-N-(2-oxyo -1， 23， 34 -tetra hydroquino lin -6 -y l )b enzene -1 -s ulfon amide ( CAS N o . 92 19 16 -46 -3 ) will likely focus on optimizing its chemical structure for improved pharmacological properties while ensuring safety and feasibility for clinical translation。 Collaborative efforts between academic researchers、industrial scientists、and regulatory agencies will be instrumental in realizing this vision。